molecular formula C13H18O4 B8750363 Methyl 4-isopropyl-3,5-dimethoxybenzoate

Methyl 4-isopropyl-3,5-dimethoxybenzoate

Cat. No.: B8750363
M. Wt: 238.28 g/mol
InChI Key: TVZJWLXRNLZUBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-isopropyl-3,5-dimethoxybenzoate is a benzoic acid derivative featuring a methyl ester group, methoxy substituents at positions 3 and 5, and an isopropyl group at position 4 of the aromatic ring. Its molecular formula is C₁₃H₁₈O₅, with a molecular weight of 254.28 g/mol.

Properties

Molecular Formula

C13H18O4

Molecular Weight

238.28 g/mol

IUPAC Name

methyl 3,5-dimethoxy-4-propan-2-ylbenzoate

InChI

InChI=1S/C13H18O4/c1-8(2)12-10(15-3)6-9(13(14)17-5)7-11(12)16-4/h6-8H,1-5H3

InChI Key

TVZJWLXRNLZUBP-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(C=C(C=C1OC)C(=O)OC)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Differences

The compound is compared below with isopropyl 4-hydroxy-3,5-dimethoxybenzoate (), a close analog with distinct functional groups.

Table 1: Structural and Physicochemical Comparison
Property Methyl 4-Isopropyl-3,5-Dimethoxybenzoate Isopropyl 4-Hydroxy-3,5-Dimethoxybenzoate
Molecular Formula C₁₃H₁₈O₅ C₁₂H₁₆O₅
Molecular Weight 254.28 g/mol 240.25 g/mol
Substituents (Position) 3,5-dimethoxy; 4-isopropyl 3,5-dimethoxy; 4-hydroxy
Ester Group Methyl (-COOCH₃) Isopropyl (-COOCH(CH₃)₂)
Polarity Moderate (lipophilic due to isopropyl) High (polar hydroxyl group)
Potential Reactivity Stable under basic conditions Prone to oxidation (phenolic hydroxyl)
Commercial Status Discontinued Undisclosed (limited availability)

Detailed Analysis of Structural and Functional Differences

Substituent Effects
  • Isopropyl 4-Hydroxy-3,5-Dimethoxybenzoate: The hydroxyl group at position 4 introduces polarity, increasing solubility in aqueous or polar solvents. This group may also confer antioxidant activity, as phenolic compounds often scavenge free radicals .

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